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Compound of Interest

Compound Name: Z-YVAD-FMK
Cat. No.: B1573884
Get Quote
\ J

Focus: Potency, Selectivity, and Experimental Application in Caspase-1 Research

Executive Summary: The "Warhead" Defines the
Application

For researchers investigating the NLRP3 inflammasome and pyroptosis, the choice between Z-
YVAD-FMK and Ac-YVAD-CMK is often a trade-off between cellular specificity and cost.

While both compounds target the Caspase-1 catalytic site using the recognition sequence Tyr-
Val-Ala-Asp (YVAD), their C-terminal "warheads" (FMK vs. CMK) dictate their suitability for live-
cell assays.

o Z-YVAD-FMK is the gold standard for live-cell culture. Its fluoromethylketone (FMK) group is
stable and cell-permeable, with significantly lower off-target toxicity.

e Ac-YVAD-CMK is a legacy tool best reserved for cell-free lysates. Its chloromethylketone
(CMK) group is highly reactive, leading to the alkylation of non-catalytic thiols (like
Glutathione), which can induce oxidative stress artifacts that mimic or mask true
apoptotic/pyroptotic signals.
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Part 1: Mechanistic Architecture

The potency of these inhibitors is derived from two structural domains: the N-terminal Cap

(solubility/permeability) and the C-terminal Warhead (reactivity).

Structural Comparison @000

Feature

Z-YVAD-FMK

Ac-YVAD-CMK

N-Terminal Cap

Z (Benzylic/Carbobenzoxy):
Highly lipophilic. Enhances
passive diffusion across the

cell membrane.

Ac (Acetyl): Small and less
hydrophobic. Lower membrane
permeability compared to Z-

capped peptides.

Peptide Sequence

YVAD: Mimics the cleavage
site of IL-1

, the natural substrate of

Caspase-1.

YVAD: Identical substrate

recognition motif.

C-Terminal Warhead

FMK (Fluoromethylketone):

"Second-generation” warhead.

Forms a thiomethyl ketone
adduct with the active site

Cysteine.

CMK (Chloromethylketone):
"First-generation" warhead.
Highly electrophilic alkylating

agent.

Reactivity Profile

Selective Irreversible: Slow
turnover allows for higher
specificity to the catalytic

cysteine.

Promiscuous Irreversible:
Rapidly alkylates any
accessible thiol (e.g.,
Glutathione, non-catalytic

cysteines).

Mechanism of Action (DOT Diagram)

The following diagram illustrates the irreversible inhibition mechanism and the critical

divergence in off-target reactivity.
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Figure 1: Mechanism of Action. Note the red dashed line indicating CMK's propensity for off-
target thiol alkylation.

Part 2: Potency & Selectivity Analysis
Enzymatic Potency ()

In purified enzyme assays (cell-free), both compounds exhibit nanomolar potency.
e Z-YVAD-FMK:

e Ac-YVAD-CMK:

Critical Insight: Do not rely on

values alone. While they appear equipotent against purified protein, their behavior in a complex
cellular environment diverges due to the "Sponge Effect" of cellular thiols on the CMK warhead.

Cellular Potency () & Toxicity

In live-cell contexts (e.g., inhibiting LPS+Nigericin induced Pyroptosis), the effective
concentration changes drastically.
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Parameter Z-YVAD-FMK Ac-YVAD-CMK
50 - 100 uM (Often requires
Effective Dose 10-50 uM higher doses to overcome thiol

scavenging)

Cell Permeability

High (Z-group facilitates entry)

Moderate/Low (Ac-group is

less lipophilic)

Specificity Risk

Low. Primarily inhibits

Caspase-1, -4, -5.

High. Depletes intracellular
Glutathione (GSH), leading to
ROS generation which can
trigger necrosis, confounding

results.

Authoritative Note: The CMK warhead's depletion of glutathione can cause mitochondrial stress.

If your readout is cell death (LDH release), Ac-YVAD-CMK may produce a "U-shaped" curve

where high concentrations cause toxicity rather than preventing it.

Part 3: Experimental Protocols (Self-Validating)

Protocol A: Live Cell Pyroptosis Inhibition
(Recommended: Z-YVAD-FMK)

Objective: Validate Caspase-1 dependence of IL-1

release in Macrophages (BMDMs or THP-1).

Workflow Diagram:
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Figure 2: Step-by-step workflow for testing Caspase-1 inhibition in live cells.

Detailed Steps:

e Seeding: Plate THP-1 cells (

cells/well) in 12-well plates. Differentiate with PMA if necessary.

e Priming (Signal 1): Treat with LPS (500 ng/mL) for 3 hours to upregulate Pro-IL-1

and NLRP3.
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e Inhibitor Treatment: Add Z-YVAD-FMK directly to the media.
o Dose Titration: 0, 10, 20, 50 uM.
o Incubation: 1 hour at 37°C.
o Control: DMSO vehicle control is mandatory.
 Activation (Signal 2): Add Nigericin (10 uM) for 45 minutes.
o Harvest: Collect supernatant immediately.
» Validation (The "Self-Check"):

o Western Blot: Lyse cells and blot for Caspase-1 p20 fragment. Z-YVAD-FMK should
prevent the appearance of the p20 band (cleavage product).

o ELISA: Measure IL-1

. Expect >70% reduction.

Protocol B: Lysate-Based Activity Assay (Acceptable:
Ac-YVAD-CMK)

Objective: Measure active Caspase-1 in cell lysates where membrane permeability is not a

factor.

Lysis: Lyse activated cells in Chaps Cell Extract Buffer.

Inhibition: Incubate lysate with Ac-YVAD-CMK (10 puM) for 15 mins at 4°C.

Substrate Addition: Add fluorogenic substrate (Ac-YVAD-AMC).

Readout: Measure fluorescence (Ex 380nm / Em 460nm).

o Why CMK here? In a cell-free system, the glutathione depletion issue is irrelevant, and
CMK is a cost-effective way to confirm the signal is enzymatic.
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Part 4: Troubleshooting & Stability

Issue Cause Solution

Dissolve stock in 100% DMSO
. o o at 10-20 mM. Dilute into media
Inhibitor Precipitates Hydrophobicity of Z-group. ) ) )
slowly while vortexing. Final

DMSO < 0.5%.[1]

Switch to Z-YVAD-FMK. If
o using CMK, include a GSH-
Unexpected Toxicity CMK off-target effects.
ester supplement to rescue

thiol levels.

FMK/CMK are moisture

sensitive. Store desiccated at
No Inhibition Degradation of inhibitor. -20°C. Aliquot immediately

upon receipt. Avoid freeze-

thaw cycles.

N o Use a "Minus-Substrate"
. Non-specific protease activity. .
High Background e control and a "Plus-Inhibitor"

control for every sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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